Cas no 888439-89-2 (N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide)

• Product Name: N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide
• CAS No: 888439-89-2
• MF: C₁₈H₁₄Cl₂N₄O₂S
• MW: 421.300360202789
• CID: 6391123
• PubChem ID: 135705846
• Update Time: 2025-09-27

N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide
• AB00676862-01
• 888439-89-2
• AKOS024616774
• N-[4-amino-2-[(2-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-chlorobenzamide
• F1880-1053
• N-(4-amino-2-((2-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide
• N-[6-amino-2-[(2-chlorophenyl)methylsulfanyl]-4-oxo-1H-pyrimidin-5-yl]-4-chlorobenzamide

• Inchi： 1S/C18H14Cl2N4O2S/c19-12-7-5-10(6-8-12)16(25)22-14-15(21)23-18(24-17(14)26)27-9-11-3-1-2-4-13(11)20/h1-8H,9H2,(H,22,25)(H3,21,23,24,26)
• InChI Key： APWCAJJVXUSZQQ-UHFFFAOYSA-N
• SMILES： C(NC1=C(N)NC(SCC2=CC=CC=C2Cl)=NC1=O)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 420.0214523g/mol
• Monoisotopic Mass: 420.0214523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 122Ų

Additional information on N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide

Introduction to N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide (CAS No. 888439-89-2)

N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 888439-89-2, belongs to a class of molecules that exhibit promising characteristics in various therapeutic applications. The detailed chemical structure of this compound includes a pyrimidine core and an amidine functional group, which are key features that contribute to its pharmacological profile.

The pyrimidine ring in N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a well-known scaffold in medicinal chemistry, often found in nucleoside analogs and other bioactive molecules. The presence of the 4-amino group and the chlorobenzamide moiety further enhances its potential as a pharmacophore. These structural elements are critical for interactions with biological targets, making this compound a subject of intense study in drug discovery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and mechanism of action of N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide with various biological receptors. Studies suggest that the chlorine substituents and the methylsulfanyl group play a crucial role in modulating its interactions with target proteins. These findings are particularly relevant in the development of novel therapeutic agents that can modulate inflammatory pathways and cellular signaling.

The synthesis of N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of high-purity reagents and controlled reaction conditions is essential to ensure the yield and quality of the final product. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize the production process and improve scalability.

In vitro studies have demonstrated that N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide exhibits significant activity against various disease-related targets. Notably, it has shown promise in inhibiting enzymes involved in cancer progression and inflammatory responses. The amidine functional group has been identified as a key determinant of its bioactivity, facilitating interactions with specific amino acid residues in target proteins. This has led to investigations into its potential as an inhibitor of kinases and other enzymes implicated in chronic diseases.

The pharmacokinetic properties of N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide are also under scrutiny. Researchers are evaluating its solubility, stability, and metabolic pathways to optimize its formulation for clinical use. Preclinical studies are being conducted to assess its safety profile and efficacy in animal models. These studies aim to provide a solid foundation for future human trials and potential therapeutic applications.

The development of novel pharmaceutical agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide exemplifies this collaborative approach, with researchers leveraging their expertise to explore its full potential. The compound's unique structural features make it a valuable tool for understanding disease mechanisms and developing targeted therapies.

As research continues to evolve, new methodologies and technologies are being integrated into the study of N-(4-amino-2-{(2-chlorophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-ylyl)-4-chlorobenzamide. Techniques such as high-throughput screening (HTS) and structure-based drug design are being employed to accelerate the discovery process. These advancements are expected to lead to the identification of additional bioactive derivatives and novel therapeutic strategies.

The future prospects for N-(4-amino-o{(- chlorophenyl)methylsulfanyl}- 6 - oxo - 1 , 6 - dihydrop y rim idin - 5 - y l ) - 4 - chlor o benz am ide remain promising as ongoing research uncovers new insights into its mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications that benefit patients worldwide.